Cas no 2227799-26-8 ((1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-ol)

• Product Name: (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-ol
• CAS No: 2227799-26-8
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6568597
• PubChem ID: 154832493
• Update Time: 2025-06-09

(1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-ol
• 1H-Pyrazole-5-methanol, α,1,4-trimethyl-, (αS)-

• Inchi： 1S/C7H12N2O/c1-5-4-8-9(3)7(5)6(2)10/h4,6,10H,1-3H3/t6-/m0/s1
• InChI Key： UMFKXWHLXMMJIU-LURJTMIESA-N
• SMILES： [C@H](C1N(N=CC=1C)C)(O)C

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 255.1±25.0 °C(Predicted)
• pka: 14.45±0.20(Predicted)

Additional information on (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-ol

Comprehensive Overview of (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2227799-26-8)

The compound (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-ol, identified by its CAS No. 2227799-26-8, is a chiral alcohol derivative featuring a pyrazole ring. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the 1,4-dimethyl-1H-pyrazole moiety combined with the chiral ethanol group makes this compound a valuable intermediate for synthesizing biologically active molecules.

In recent years, the demand for chiral building blocks like (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-ol has surged, driven by the growing emphasis on enantioselective synthesis in drug development. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors and kinase-targeting therapeutics, which are hot topics in oncology and inflammatory disease research. The compound's pyrazole core is also notable for its prevalence in agrochemicals, aligning with the global push for sustainable pest control solutions.

From a synthetic chemistry perspective, CAS No. 2227799-26-8 exemplifies the convergence of heterocyclic chemistry and asymmetric catalysis. Its stereocenter at the 1-position offers opportunities for creating optically pure derivatives, a critical requirement for modern pharmaceutical intermediates. Laboratories frequently search for efficient enantioselective reduction methods to produce this alcohol, reflecting industry trends toward greener synthetic routes. Computational studies on its molecular docking properties further highlight its relevance in structure-activity relationship (SAR) analyses.

The compound's stability under physiological conditions makes it a candidate for prodrug design, another trending area in medicinal chemistry. Discussions in scientific forums often explore how the 1,4-dimethyl substitution pattern influences metabolic stability—a key consideration for oral bioavailability optimization. Meanwhile, patent literature reveals its utility in fragment-based drug discovery, where its compact yet functionalized structure serves as a versatile scaffold.

Environmental scientists have also examined (1S)-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-ol for its biodegradation profile, responding to regulatory demands for eco-friendly chemicals. Analytical methods such as HPLC chiral separation and LC-MS quantification are frequently cited in quality control protocols, addressing industry needs for precise characterization of stereoisomers. These aspects resonate with current searches about green chemistry metrics and analytical method validation.

In material science, derivatives of this compound show promise in coordination chemistry for designing metal-organic frameworks (MOFs), linking it to cutting-edge research on porous materials. The pyrazole nitrogen atoms offer chelation sites, making it a ligand candidate for catalytic systems—an area gaining traction in renewable energy applications like hydrogen storage.

As the scientific community prioritizes structure diversification, CAS No. 2227799-26-8 serves as a springboard for creating libraries of bioactive analogs. Its compatibility with click chemistry reactions further enhances its appeal for high-throughput screening platforms. These attributes position it at the intersection of multiple disciplines, from medicinal chemistry to materials engineering, ensuring its continued relevance in both academic and industrial settings.